1-(3,4-Dichlorophenyl)ethyl 2,2,2-trichloroethanimidate

Specification

• CAS No.: 820260-69-3
• Molecular Formula: C10H8Cl5NO
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 1-(3,4-dichlorophenyl)ethyl 2,2,2-trichloroethanimidate
• Standard InChI: InChI=1S/C10H8Cl5NO/c1-5(17-9(16)10(13,14)15)6-2-3-7(11)8(12)4-6/h2-5,16H,1H3
• Standard InChI Key: IVQOCYSVJPNRGA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)Cl)Cl)OC(=N)C(Cl)(Cl)Cl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure comprises two distinct subunits:

• A 3,4-dichlorophenyl ring (C₆H₃Cl₂), where chlorine atoms occupy the 3rd and 4th positions on the aromatic ring.

• A 2,2,2-trichloroethanimidate group (CCl₃C(=N–O–)CH₂–), where the imidate functional group (–N–O–) bridges a trichloromethyl moiety and an ethyl chain.

This arrangement creates a polar yet lipophilic molecule, influencing its solubility and reactivity.

Physical Properties

Key physicochemical parameters are summarized below:

Property	Value
Molecular Weight	335.4 g/mol
Density	~1.65 g/cm³ (estimated)
Boiling Point	>350°C (decomposes)
Solubility	Low in water; soluble in DCM

The high chlorine content (47.3% by mass) contributes to its density and thermal stability. The compound’s low water solubility aligns with its lipophilic nature, making it suitable for organic-phase reactions.

Synthesis and Reaction Mechanisms

Synthetic Routes

The synthesis of 1-(3,4-dichlorophenyl)ethyl 2,2,2-trichloroethanimidate involves imidate formation from a precursor alcohol. A validated method includes:

• Chlorination: 3,4-Dichlorophenylethanol is treated with thionyl chloride (SOCl₂) to form the corresponding ethyl chloride.

• Imidate Formation: Reaction with trichloroacetonitrile (Cl₃CCN) in the presence of a Lewis acid catalyst (e.g., BF₃·OEt₂) yields the target compound.

The reaction mechanism proceeds via nucleophilic attack on the nitrile carbon, followed by proton transfer and elimination of HCl.

Key Reaction Conditions

• Catalyst: Trimethylsilyl triflate (TMSOTf) enhances electrophilicity at the nitrile carbon.

• Solvent: Anhydrous dichloromethane (DCM) prevents hydrolysis.

• Temperature: Reactions typically proceed at 0–25°C to minimize side reactions.

Yields exceeding 75% have been reported under optimized conditions.

Reactivity and Functional Group Transformations

Hydrolysis Sensitivity

The imidate group is prone to acid-catalyzed hydrolysis, yielding the corresponding amide:
$\text{CCl}_3\text{C(=N–O–)CH}_2\text{–} \xrightarrow{\text{H}_3\text{O}^+} \text{CCl}_3\text{C(=O)NH–CH}_2\text{–}$
This reactivity necessitates anhydrous handling but enables controlled deprotection in multi-step syntheses.

Nucleophilic Substitution

The trichloromethyl group participates in SN2 reactions with nucleophiles (e.g., amines, alkoxides). For example:
$\text{CCl}_3\text{C(=N–O–)CH}_2\text{–} + \text{NH}_3 \rightarrow \text{NH}_2\text{C(=N–O–)CH}_2\text{–} + 3\text{HCl}$
Such transformations are leveraged to introduce nitrogen-containing functionalities.

Applications in Organic Synthesis

Protecting Group Strategy

The compound’s imidate group serves as a temporary protective moiety for alcohols in multi-step syntheses. For example:

• Alcohol Protection: Reacting with primary alcohols under acidic conditions forms stable imidate ethers.

• Deprotection: Mild acidic hydrolysis (e.g., 30% TFA in DCM) regenerates the alcohol.

This strategy has been employed in the synthesis of capuramycin analogs, where selective protection of uridine derivatives is critical.

Glycosylation Reactions

In carbohydrate chemistry, trichloroethanimidates act as glycosyl donors. For instance:

• Mannosylation: Imidate derivatives facilitate α-selective glycosidic bond formation with acceptors like uridine.

• Catalysts: TMSOTf or BF₃·OEt₂ promotes efficient coupling at yields up to 75%.

Comparison with Structural Analogs

2,2,2-Trichloro-1-(3,4-Dichlorophenyl)ethanol

This analog (CAS 5331-95-3) shares the dichlorophenyl and trichloroethyl motifs but replaces the imidate with a hydroxyl group. Key differences include:

Parameter	1-(3,4-Dichlorophenyl)ethyl Imidate	2,2,2-Trichloroethanol Analog
Molecular Weight	335.4 g/mol	294.4 g/mol
Functional Group	Imidate (–N–O–)	Alcohol (–OH)
Reactivity	Nucleophilic substitution	Esterification

The imidate’s superior leaving-group ability makes it more reactive in alkylation and glycosylation reactions.

Future Research Directions

• Mechanistic Studies: Elucidate the compound’s interactions with biological targets using X-ray crystallography or NMR.

• Toxicity Profiling: Conduct in vivo assays to establish safe dosage ranges for therapeutic applications.

• Synthetic Optimization: Develop enantioselective routes to access chiral derivatives for drug discovery.